1-chloromethyl-3,4-dihydro-6,7-dimethoxy-1H-2-benzopyran

• CAS No.: 62978-86-3
• Molecular Formula: C12H15ClO3
• Molecular Weight: 242.70 g/mol
• IUPAC Name: 1-(chloromethyl)-6,7-dimethoxy-3,4-dihydro-1H-isochromene
• InChI: InChI=1S/C12H15ClO3/c1-14-10-5-8-3-4-16-12(7-13)9(8)6-11(10)15-2/h5-6,12H,3-4,7H2,1-2H3
• InChI Key: IQSHYGRASVOQSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(OCCC2=C1)CCl)OC

Description

1-chloromethyl-3,4-dihydro-6,7-dimethoxy-1H-2-benzopyran is a useful research compound. Its molecular formula is C12H15ClO3 and its molecular weight is 242.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3,4-dimethoxybenzeneethanol and 62.8 g of chloroacetaldehyde diethylacetal in 1 l of absolute ethanol saturated with anhydrous hydrochloric acid, was stirred at ambient temperature for 24 h. The solvent was evaporated and 88.4 g (88.8%) of 1-chloromethyl-3,4-dihydro-6,7-dimethoxy-1H-2-benzopyran was obtained by distillation.

Synthesis routes and methods II

Procedure details

To a mixture of 10 g. of 3,4-dimethoxyphenethylalcohol and 10 g. of chloroacetaldehyde diethyl acetal was added 14 ml of 10% hydrochloric acid. The mixture was stirred at 90° C for 10 minutes. After cooling, 100 ml of water was added to the reaction mixture, followed by extraction with benzene. The extract was rinsed with water, dried and concentrated under reduced pressure. By the above procedure was obtained 12 g of 1-chloromethyl-6,7-dimethoxyisochroman as an oil colored light-tan.